2-[(1-phenyl-1H-tetrazol-5-yl)thio]-N-(2,3,4-trifluorophenyl)acetamide

• IUPAC Name: 2-(1-phenyltetrazol-5-yl)sulfanyl-N-(2,3,4-trifluorophenyl)acetamide
• InChI: InChI=1S/C15H10F3N5OS/c16-10-6-7-11(14(18)13(10)17)19-12(24)8-25-15-20-21-22-23(15)9-4-2-1-3-5-9/h1-7H,8H2,(H,19,24)
• InChI Key: YDKRMFVHLNRWGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=N2)SCC(=O)NC3=C(C(=C(C=C3)F)F)F
• Molecular Formula: C15H10F3N5OS
• Molecular Weight: 365.3 g/mol

Description

The compound “2-[(1-phenyl-1H-tetrazol-5-yl)thio]-N-(2,3,4-trifluorophenyl)acetamide” is a complex organic molecule. It contains a tetrazole ring, which is a five-membered ring with four nitrogen atoms and one carbon atom. The tetrazole ring is attached to a phenyl group and a trifluorophenyl group via a thioether and an amide linkage, respectively.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a tetrazole ring, a phenyl ring, and a trifluorophenyl ring. The tetrazole and phenyl rings are connected by a sulfur atom (thioether linkage), and the tetrazole and trifluorophenyl rings are connected by an amide linkage.

Chemical Reactions Analysis

Tetrazoles are known to participate in various chemical reactions. They can act as nucleophiles in reactions with electrophiles, and they can also undergo reactions at the carbon adjacent to the tetrazole ring.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it’s a drug, it would depend on the target it interacts with in the body. If it’s a reagent in a chemical reaction, the mechanism would depend on the reaction conditions and other reactants.

Future Directions

The future directions for this compound could involve studying its potential applications. For example, tetrazole derivatives have been studied for their potential use in pharmaceuticals. Additionally, the compound could be used as a building block for synthesizing other complex molecules.